Cas no 1805657-14-0 (6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride)

6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride is a specialized sulfonyl chloride derivative with a cyano and difluoromethyl substituent on the benzene ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for introducing sulfonyl groups into target molecules. The presence of the electron-withdrawing cyano and difluoromethyl groups enhances reactivity, facilitating nucleophilic substitution reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where sulfonamide formation is critical. Its stability under controlled conditions ensures reliable performance in synthetic applications. The ethyl group at the 2-position contributes to steric and electronic modulation, further broadening its utility in fine chemical synthesis.

6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride structure

1805657-14-0 structure

Product Name:6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride

CAS No:1805657-14-0

MF:C₁₀H₈ClF₂NO₂S

MW:279.69082736969

CID:5011187

Update Time:2025-06-08

6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride
- Inchi： 1S/C10H8ClF2NO2S/c1-2-7-8(10(12)13)4-3-6(5-14)9(7)17(11,15)16/h3-4,10H,2H2,1H3
- InChI Key： QFPGSCPJKVGXFA-UHFFFAOYSA-N
- SMILES： ClS(C1C(C#N)=CC=C(C(F)F)C=1CC)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 412
XLogP3: 3.1
Topological Polar Surface Area: 66.3

6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010001335-1g	6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride	1805657-14-0	97%	1g	1,549.60 USD	2021-07-06

6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride

Comprehensive Overview of 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride (CAS No. 1805657-14-0)

The compound 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride (CAS No. 1805657-14-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. Its unique structure, featuring a cyano group, difluoromethyl group, and ethyl substituent, makes it a versatile building block for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing high-performance materials and bioactive compounds.

In recent years, the demand for fluorinated compounds like 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride has surged, driven by their enhanced stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, where fluorinated intermediates play a pivotal role. The compound's CAS No. 1805657-14-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride is its reactivity as a sulfonating agent. It facilitates the introduction of sulfonyl groups into target molecules, a critical step in synthesizing sulfonamides and other derivatives. This property is particularly valuable in drug discovery, where sulfonamide-based compounds are explored for their therapeutic potential. The compound's difluoromethyl group further enhances its utility by improving metabolic stability and lipophilicity.

From an industrial perspective, CAS No. 1805657-14-0 is gaining attention for its role in agrochemical formulations. The cyano and difluoromethyl functionalities contribute to the development of crop protection agents with improved efficacy and environmental profiles. This aligns with global trends toward precision agriculture and reduced chemical footprints.

Safety and handling of 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride are also topics of interest. While it is not classified as a hazardous material, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its stability. Researchers often inquire about its solubility and compatibility with common solvents, which are critical for experimental success.

In summary, 6-Cyano-3-difluoromethyl-2-ethylbenzenesulfonyl chloride (CAS No. 1805657-14-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset for innovators seeking to address modern challenges in chemistry and beyond.